Cas no 1192755-14-8 (Benzofuran-7-boronic Acid Pinacol Ester)

Benzofuran-7-boronic Acid Pinacol Ester is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling convenience compared to free boronic acids. This compound serves as a versatile intermediate in pharmaceutical and materials science research, enabling the synthesis of complex benzofuran-containing structures. Its compatibility with diverse reaction conditions and functional groups makes it valuable for constructing carbon-carbon bonds in organic synthesis. The product is typically supplied as a crystalline solid with high purity, ensuring consistent performance in catalytic transformations. Proper storage under inert conditions is recommended to maintain stability.
Benzofuran-7-boronic Acid Pinacol Ester structure
1192755-14-8 structure
Product Name:Benzofuran-7-boronic Acid Pinacol Ester
CAS No:1192755-14-8
MF:C14H17BO3
MW:244.093984365463
MDL:MFCD13810042
CID:827795
PubChem ID:45790048
Update Time:2025-05-28

Benzofuran-7-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]furan
    • 2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(1-benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Benzofuran-7-boronic acid pinacol ester
    • SBB099801
    • MB13540
    • FCH2813653
    • OR360666
    • X1654
    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran
    • Benzofuran, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y
    • F20213
    • Z2049763574
    • 1192755-14-8
    • DS-12757
    • CS-0041499
    • EN300-212726
    • DB-351061
    • MFCD13810042
    • Benzofuran, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • AKOS022177264
    • DTXSID10672191
    • 7-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZOFURAN
    • Benzofuran-7-boronic Acid Pinacol Ester
    • MDL： MFCD13810042
    • Inchi： 1S/C14H17BO3/c1-13(2)14(3,4)18-15(17-13)11-7-5-6-10-8-9-16-12(10)11/h5-9H,1-4H3
    • InChI Key： DNZVVIZYTCIYNY-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=C3C=COC=23)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 244.12700
  • Monoisotopic Mass: 244.1270746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.6

Experimental Properties

  • PSA: 31.60000
  • LogP: 2.73200

Benzofuran-7-boronic Acid Pinacol Ester Security Information

Benzofuran-7-boronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzofuran-7-boronic Acid Pinacol Ester Pricemore >>

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 1192755-14-8 97%
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A145167-250mg
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1192755-14-8 97%
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A145167-1g
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1192755-14-8 97%
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 $90.0 2025-03-01
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A145167-5g
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1192755-14-8 97%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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32R0103P-5g
Benzofuran-7-boronic acid pinacol ester
 1192755-14-8 96%
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 20268.21CNY 2021-05-07

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